(3-Fluoro-5-methylpyridin-4-YL)methylamine
Overview
Description
(3-Fluoro-5-methylpyridin-4-YL)methylamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyridine derivative and is used in the synthesis of several other important compounds.
Mechanism of Action
The mechanism of action of (3-Fluoro-5-methylpyridin-4-YL)methylamine is not fully understood. However, it is believed that the compound acts as a nucleophile and reacts with various electrophiles to form new compounds. The compound is also believed to have a role in the formation of new catalysts.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3-Fluoro-5-methylpyridin-4-YL)methylamine have not been extensively studied. However, the compound is not known to have any significant toxic effects on humans or animals.
Advantages and Limitations for Lab Experiments
One of the main advantages of (3-Fluoro-5-methylpyridin-4-YL)methylamine is its versatility in synthesizing various compounds. The compound is also relatively easy to synthesize and is readily available. However, one of the limitations of using this compound in lab experiments is that it may not be suitable for certain reactions due to its chemical properties.
Future Directions
There are several future directions for the research on (3-Fluoro-5-methylpyridin-4-YL)methylamine. One of the main areas of research is the development of new catalysts using this compound. The compound can also be used in the synthesis of new pharmaceuticals and agrochemicals. Further studies on the mechanism of action and the biochemical and physiological effects of the compound are also needed.
Conclusion:
In conclusion, (3-Fluoro-5-methylpyridin-4-YL)methylamine is a chemical compound with several potential applications in various fields. The compound can be synthesized using various methods and is used in the synthesis of various compounds. While the mechanism of action and the biochemical and physiological effects of the compound are not fully understood, it has been shown to be relatively safe for use in lab experiments. Further research is needed to fully understand the potential applications of this compound.
Synthesis Methods
(3-Fluoro-5-methylpyridin-4-YL)methylamine can be synthesized using various methods. One of the most common methods is the reaction of 3-fluoro-5-methylpyridine with formaldehyde and methylamine. The reaction takes place in the presence of a catalyst such as hydrochloric acid or sulfuric acid. The resulting product is (3-Fluoro-5-methylpyridin-4-YL)methylamine.
Scientific Research Applications
(3-Fluoro-5-methylpyridin-4-YL)methylamine has several scientific research applications. It is used in the synthesis of various compounds such as pharmaceuticals, agrochemicals, and materials science. The compound is also used in the development of new catalysts for chemical reactions.
properties
IUPAC Name |
(3-fluoro-5-methylpyridin-4-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9FN2/c1-5-3-10-4-7(8)6(5)2-9/h3-4H,2,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHJVSENERKXRAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CC(=C1CN)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9FN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Fluoro-5-methylpyridin-4-YL)methylamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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